trisodium 5-oxo-1-(4-sulfonatophenyl)-4-(4-sulfonatophenyl)diazenyl-4H-pyrazole-3-carboxylate
trisodium 5-oxo-1-(4-sulfonatophenyl)-4-(4-sulfonatophenyl)diazenyl-4H-pyrazole-3-carboxylate
Tartrazine is an organic sodium salt which is the trisodium salt of tartrazine acid. A synthetic lemon yellow azo dye used as a food colouring. It has a role as a histological dye and a food colouring. It contains a tartrazine(3-).
C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992)
An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain.
C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992)
An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain.
Brand Name:
Vulcanchem
CAS No.:
1342-47-8
VCID:
VC0075150
InChI:
InChI=1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
SMILES:
C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C16H9N4Na3O9S2
Molecular Weight:
534.4 g/mol
trisodium 5-oxo-1-(4-sulfonatophenyl)-4-(4-sulfonatophenyl)diazenyl-4H-pyrazole-3-carboxylate
CAS No.: 1342-47-8
Main Products
VCID: VC0075150
Molecular Formula: C16H9N4Na3O9S2
Molecular Weight: 534.4 g/mol
CAS No. | 1342-47-8 |
---|---|
Product Name | trisodium 5-oxo-1-(4-sulfonatophenyl)-4-(4-sulfonatophenyl)diazenyl-4H-pyrazole-3-carboxylate |
Molecular Formula | C16H9N4Na3O9S2 |
Molecular Weight | 534.4 g/mol |
IUPAC Name | trisodium;5-oxo-1-(4-sulfonatophenyl)-4-[(4-sulfonatophenyl)diazenyl]-4H-pyrazole-3-carboxylate |
Standard InChI | InChI=1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3 |
Standard InChIKey | UJMBCXLDXJUMFB-UHFFFAOYSA-K |
SMILES | C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Canonical SMILES | C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Colorform | Bright orange-yellow powde |
Melting Point | greater than 572 °F (NTP, 1992) |
Physical Description | C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992) DryPowder Liquid Light orange powder or granules |
Description | Tartrazine is an organic sodium salt which is the trisodium salt of tartrazine acid. A synthetic lemon yellow azo dye used as a food colouring. It has a role as a histological dye and a food colouring. It contains a tartrazine(3-). C.i. pigment yellow 100 is a yellow to greenish-yellow powder. (NTP, 1992) An anionic, hydrophilic azo dye with an orange-yellow color used in fabrics, foods and cosmetics, and as a biological stain. |
Related CAS | 34175-08-1 (parent) 74920-66-4 (barium salt) 84681-80-1 (barium salt (2:3)) |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) In water, 20.0 g/100 mL at 25 °C (2.0X10+5 mg/L) In glycerol, 18.0 g/100 mL at 25 °C; in propylene glycol, 7.0 g/100 mL at 25 °C In ethanol, 0.8 mg/mL; in ethylene glycol monomethyl ether, 20 mg/mL Soluble in concentrated sulfuric acid |
Synonyms | Barium, Tartrazine FD and C Yellow No. 5 Tartrazine Tartrazine Barium Tartrazine Barium (2:3) |
PubChem Compound | 164825 |
Last Modified | Nov 11 2021 |
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